Cas no 2680540-56-9 (3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1))

• Product Name: 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1)
• CAS No: 2680540-56-9
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 5459154
• PubChem ID: 165941163
• Update Time: 2025-06-12

3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-28310719
• 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• 2680540-56-9
• Z5090873656
• 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1)

• Inchi： 1S/C9H10BrNO.ClH/c1-5-9(11)7-3-2-6(10)4-8(7)12-5;/h2-5,9H,11H2,1H3;1H
• InChI Key： BOGPGDOFGQLHPE-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(N)C1C.[H]Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1)

Research Brief on 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) (CAS: 2680540-56-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzofuran derivatives as potential therapeutic agents. Among these, the compound 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) (CAS: 2680540-56-9) has emerged as a promising candidate due to its unique structural and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions to improve efficiency and scalability, making it more feasible for industrial production. The compound's structural features, including the bromo substitution and the hydrochloride salt form, contribute to its stability and bioavailability, which are critical factors for its pharmacological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity against a range of biological targets. Preliminary data suggest its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain receptor subtypes has sparked interest in its application for neurological disorders, although further research is needed to elucidate the underlying mechanisms.

One of the most notable findings is the compound's selectivity and potency in modulating key signaling pathways. Recent publications have reported its efficacy in reducing oxidative stress and apoptosis in cellular models, which could have implications for neurodegenerative diseases and cancer therapy. These findings are supported by robust experimental data, including kinetic assays and molecular docking studies, which provide insights into the compound's mode of action at the molecular level.

Despite these promising results, challenges remain in the development of 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-Benzofuranamine, 6-bromo-2,3-dihydro-2-methyl-, hydrochloride (1:1) represents a valuable addition to the growing repertoire of benzofuran-based therapeutics. Its multifaceted biological activity and structural versatility make it a compelling subject for further research. As the scientific community continues to explore its potential, this compound may pave the way for novel treatments in areas such as inflammation, neurology, and oncology.